Cas no 51168-81-1 (4(3H)-Pyrimidinone,5,6-diamino-2-(dimethylamino)-, hydrochloride (1:2))

• Product Name: 4(3H)-Pyrimidinone,5,6-diamino-2-(dimethylamino)-, hydrochloride (1:2)
• CAS No: 51168-81-1
• MF: C₆H₁₂ClN₅O
• MW: 205.645379066467
• CID: 382290
• PubChem ID: 135539543
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,5,6-diamino-2-(dimethylamino)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,5,6-diamino-2-(dimethylamino)-, hydrochloride (1:2)
• 5,6-diamino-2-(dimethylamino)-1H-pyrimidin-4-one,hydrochloride
• NSC170928
• NSC-170928
• 5,6-Diamino-2-(dimethylamino)pyrimidin-4(1H)-one--hydrogen chloride (1/1)
• DTXSID60715183
• 51168-81-1

• Inchi： 1S/C6H11N5O.ClH/c1-11(2)6-9-4(8)3(7)5(12)10-6;/h7H2,1-2H3,(H3,8,9,10,12);1H
• InChI Key： AQXYUIPWRLLQKU-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(=C(N)N=C(N1)N(C)C)N

Computed Properties

• Exact Mass: 169.09653
• Monoisotopic Mass: 205.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.7A^2

Experimental Properties

• Density: 1.53
• Boiling Point: 250.7°Cat760mmHg
• Flash Point: 105.4°C
• Refractive Index: 1.69
• PSA: 96.74
• LogP: 0.96470